Cas no 76161-79-0 (Benzoic acid, 4-(dodecylsulfonyl)-)

• Product Name: Benzoic acid, 4-(dodecylsulfonyl)-
• CAS No: 76161-79-0
• MF: C₁₉H₃₀O₄S
• MW: 354.504105091095
• CID: 1777764
• Update Time: 2024-11-27

Benzoic acid, 4-(dodecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(dodecylsulfonyl)-

• Inchi： 1S/C19H30O4S/c1-2-3-4-5-6-7-8-9-10-11-16-24(22,23)18-14-12-17(13-15-18)19(20)21/h12-15H,2-11,16H2,1H3,(H,20,21)
• InChI Key： XQFMATJNIABHFB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(CCCCCCCCCCCC)(=O)=O)C=C1

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 521.9±42.0 °C(Predicted)
• pka: 3.51±0.10(Predicted)